Cas no 1804454-67-8 (2-Amino-6-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-6-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1804454-67-8
• MF: C₆H₄F₄N₂
• MW: 180.102974891663
• CID: 4803425
• Update Time: 2025-10-28

2-Amino-6-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-fluoro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C6H4F4N2/c7-4-2-1-3(5(11)12-4)6(8,9)10/h1-2H,(H2,11,12)
• InChI Key： SJNRPONSLFCRSY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(N=C1N)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Amino-6-fluoro-3-(trifluoromethyl)pyridine

2-Amino-6-fluoro-3-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-Amino-6-fluoro-3-(trifluoromethyl)pyridine, also known by its CAS number CAS 1804454-67-8, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyridines, which are aromatic heterocycles widely used in drug design, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring substituted with an amino group at position 2, a fluoro group at position 6, and a trifluoromethyl group at position 3. These substituents confer unique electronic and steric properties to the molecule, making it a valuable building block in synthetic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Amino-6-fluoro-3-(trifluoromethyl)pyridine. Researchers have explored various strategies, including nucleophilic aromatic substitution, palladium-catalyzed coupling reactions, and directed metallation techniques. These methods not only enhance the yield and purity of the compound but also pave the way for its large-scale production. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach utilizing microwave-assisted synthesis to accelerate the formation of this compound while maintaining high stereochemical control.

The physical and chemical properties of 2-Amino-6-fluoro-3-(trifluoromethyl)pyridine are critical for its application in diverse industries. The molecule exhibits a melting point of approximately 155°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. Its fluorescence properties under UV light make it an attractive candidate for use in sensors and imaging agents. Moreover, the presence of electron-withdrawing groups like trifluoromethyl and fluoro enhances the molecule's stability under harsh conditions, making it suitable for high-throughput screening in pharmaceutical research.

In terms of biological activity, 2-Amino-6-fluoro-3-(trifluoromethyl)pyridine has shown promising results as a lead compound in drug discovery programs targeting various diseases. For example, studies have highlighted its potential as an inhibitor of kinase enzymes involved in cancer progression. A research team from Stanford University reported that this compound demonstrated selective inhibition against Aurora kinases, which are key regulators of cell division. Furthermore, its ability to modulate ion channels has opened new avenues for treating neurological disorders such as epilepsy and chronic pain.

The application of 2-Amino-6-fluoro-3-(trifluoromethyl)pyridine extends beyond pharmacology into materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent breakthroughs have shown that incorporating this compound into conjugated polymers significantly enhances their charge transport capabilities. Additionally, its role as a ligand in metal complexes has been explored for catalytic applications in organic synthesis.

In conclusion, 2-Amino-6-fluoro-3-(trifluoromethyl)pyridine, with its CAS number CAS 1804454-67-8, stands as a versatile molecule with immense potential across multiple disciplines. Its synthesis methodologies continue to evolve with cutting-edge research, while its physical and chemical properties make it indispensable in drug discovery and materials science. As ongoing studies uncover new applications and mechanisms of action for this compound, it is poised to play an increasingly important role in advancing modern science and technology.